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Compound of Interest

Compound Name: NI 57

Cat. No.: B1191946 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of NI-

57 (CAS 1883548-89-7), a selective inhibitor of the BRPF protein family. Adherence to these

procedures is critical to ensure personnel safety and environmental compliance. NI-57 is

classified as acutely toxic if swallowed, necessitating careful handling and disposal.

Immediate Safety and Hazard Information
Before handling NI-57, it is imperative to be familiar with its hazard profile.

Signal Word: Danger

Hazard Statement: H301 - Toxic if swallowed

Pictogram:

GHS06 Skull and Crossbones

Precautionary Statements:

P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.
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P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P405: Store locked up.

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

Personal Protective Equipment (PPE)
All personnel handling NI-57 must wear the following minimum PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Disposal Procedures
The following step-by-step procedure outlines the required actions for the safe disposal of NI-

57.

Waste Segregation and Collection
Designated Waste Container: All solid NI-57 waste, including empty vials and contaminated

consumables (e.g., pipette tips, weigh boats), must be collected in a dedicated, clearly

labeled hazardous waste container.

Labeling: The container must be labeled "Hazardous Waste - Acutely Toxic" and include the

chemical name "NI-57" and its CAS number "1883548-89-7".

Decontamination of Working Surfaces
Prepare Decontamination Solution: Prepare a suitable decontamination solution as

recommended by your institution's safety office. A common recommendation is a 10% bleach

solution followed by a 70% ethanol rinse.

Wipe Down: Thoroughly wipe down all surfaces that may have come into contact with NI-57.
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Dispose of Wipes: All used cleaning materials must be disposed of in the designated

hazardous waste container.

Final Disposal
Contact EHS: Once the hazardous waste container is full or ready for disposal, contact your

institution's Environmental Health and Safety (EHS) office.

Follow Institutional Protocols: Adhere to all institutional procedures for the pickup and final

disposal of hazardous chemical waste. Do not attempt to dispose of NI-57 down the drain or

in regular trash.

Experimental Workflow for Handling and Disposal
The following diagram illustrates the standard workflow for experiments involving NI-57, from

preparation to final disposal.
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Diagram: NI-57 Experimental and Disposal Workflow

Quantitative Data Summary
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Property Value Reference

CAS Number 1883548-89-7 [1][2]

Molecular Formula C₁₉H₁₇N₃O₄S [1]

Molecular Weight 383.4 g/mol [1]

Physical State Crystalline solid [1]

Storage Temperature -20°C

Solubility (DMSO) 25 mg/mL [1]

Solubility (DMF) 30 mg/mL [1]

Logical Relationship of Disposal Steps
The following diagram illustrates the logical sequence and dependencies of the NI-57 disposal

procedure.
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Diagram: Logical Flow of NI-57 Disposal

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of NI-57: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191946#ni-57-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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